Cas no 70521-71-0 (b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-)

70521-71-0 structure
Product name:b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-
b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)- Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)-
- 3-[2-hydroxyethyl(2-hydroxytetradecyl)amino]propanoic acid
- 3-(2-hydroxyethyl-(2-hydroxytetradecyl)amino)propanoic acid
- N-(2-Hydroxyethyl)-N-(2-hydroxytetradecyl)beta-alanine
- 70521-71-0
- EINECS 274-644-8
- NS00061139
- N-(2-Hydroxyethyl)-N-(2-hydroxytetradecyl)-beta-alanine
- DTXSID70990722
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- Inchi: InChI=1S/C19H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-18(22)17-20(15-16-21)14-13-19(23)24/h18,21-22H,2-17H2,1H3,(H,23,24)
- InChI Key: UNQIFGWGEAIJPF-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCC(CN(CCC(=O)O)CCO)O
Computed Properties
- Exact Mass: 345.28790873g/mol
- Monoisotopic Mass: 345.28790873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81Ų
- XLogP3: 2.3
b-Alanine,N-(2-hydroxyethyl)-N-(2-hydroxytetradecyl)- Related Literature
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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